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Compound of Interest

Compound Name:
Benzyl 3-amino-2,6-

difluorobenzoate

CAS No.: 918523-44-1

Cat. No.: B1373418 Get Quote

In the landscape of modern drug discovery and development, the incorporation of fluorine

atoms into molecular scaffolds is a well-established strategy to enhance key pharmacological

properties. Fluorinated amines and their derivatives are particularly valuable building blocks.[1]

The presence of fluorine can modulate basicity, improve metabolic stability, and increase

lipophilicity, thereby positively influencing a drug candidate's bioavailability and efficacy. Benzyl
3-amino-2,6-difluorobenzoate is a key intermediate, combining the structural features of a

fluorinated aniline with a readily cleavable benzyl ester protecting group, making it a versatile

reagent for the synthesis of complex pharmaceutical targets.

This guide provides a robust, scalable, and economically viable two-step synthetic route for the

preparation of Benzyl 3-amino-2,6-difluorobenzoate, suitable for kilogram-scale production.

The process is designed with a focus on operational safety, efficiency, and high purity of the

final product.

Overall Synthetic Strategy
The synthesis is approached as a two-stage process, commencing with the commercially

available 2,6-Difluoro-3-nitrobenzoic acid.[2][3][4][5][6][7] This strategy is predicated on two

high-yielding and industrially proven chemical transformations: catalytic hydrogenation for the

selective reduction of an aromatic nitro group, followed by a classic Fischer esterification to

install the benzyl ester.
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Start: 2,6-Difluoro-3-nitrobenzoic Acid

Step 1: Catalytic Hydrogenation
(H₂, Pd/C, Methanol)

Reduction of Nitro Group

Intermediate: 3-Amino-2,6-difluorobenzoic Acid

Formation of Aniline

Step 2: Fischer Esterification
(Benzyl Alcohol, H₂SO₄, Toluene, Dean-Stark)

Ester Formation

Final Product: Benzyl 3-amino-2,6-difluorobenzoate

Isolation & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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